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Compound of Interest

2-Methoxy-6-
Compound Name:
(methylamino)pyridine

cat. No.: B1365518

An In-Depth Technical Guide to the Safe Handling of 2-Methoxy-6-(methylamino)pyridine

This guide provides comprehensive safety information for 2-Methoxy-6-
(methylamino)pyridine (CAS No. 88569-83-9), a chemical intermediate utilized in various
research and development applications, including the synthesis of topical antifungal agents.[1]
Adherence to the safety protocols outlined in this document is crucial for minimizing risks and
ensuring a safe laboratory environment for all personnel.

Understanding the Hazard Profile

2-Methoxy-6-(methylamino)pyridine is classified as a substance that requires careful
handling due to its potential health effects. The primary hazards are associated with irritation to
the skin, eyes, and respiratory system.[2][3]

GHS Hazard Classification:

o Skin Corrosion/Irritation: Category 2[2][3]

e Serious Eye Damage/Eye Irritation: Category 2[2][3]

o Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[2][3]

Signal Word: Warning[3]
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Hazard Statements:

e H315: Causes skin irritation.[2][3]

e H319: Causes serious eye irritation.[2][3]

o H335: May cause respiratory irritation.[2][3]

While comprehensive toxicological data is not fully available, it is prudent to treat this
compound with a high degree of caution.[4]

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of 2-Methoxy-6-
(methylamino)pyridine is fundamental to its safe handling and storage.

Property Value Source
Molecular Formula C7H10N20 [5]
Molecular Weight 138.17 g/mol [5]
Appearance C.:Ieér, colorless to pale yellow 6]
liquid
Boiling Point 200 - 201 °C (392 - 394 °F) [4]
Melting Point 15°C (59 °F) [4]
Flash Point 88 °C (190 °F) - closed cup [4]
Density 1.09 g/cm3 [5]

Personal Protective Equipment (PPE) and
Engineering Controls

The primary defense against exposure is a combination of appropriate engineering controls
and personal protective equipment.

Engineering Controls:
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e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[7]

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[8]

Personal Protective Equipment:

o Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7]

e Skin Protection:
o Gloves: Handle with appropriate chemical-resistant gloves.[4]
o Clothing: Wear a lab coat or other protective clothing to prevent skin exposure.[7]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator with an appropriate cartridge.[4]

Safe Handling and Storage Protocols

Proper handling and storage procedures are essential to prevent accidental exposure and
maintain the chemical's stability.

Handling:

Avoid contact with skin, eyes, and clothing.[8]

Avoid breathing vapors or mist.[4]

Keep away from sources of ignition as the substance is a combustible liquid.[4]

Wash hands thoroughly after handling.[2]
Storage:

» Keep the container tightly closed in a dry and well-ventilated place.[4]
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e Store in a cool environment.[8]

» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[4]

Emergency Procedures: A Step-by-Step Guide

In the event of an accidental exposure or spill, a swift and informed response is critical.

First-Aid Measures
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Exposure Route

First-Aid Protocol

Source(s)

Inhalation

Move the person to fresh air. If
breathing is difficult or has
stopped, provide artificial
respiration. Seek immediate

medical attention.

[2]19]

Skin Contact

Immediately wash the affected
area with soap and plenty of
water. Remove contaminated
clothing. If skin irritation
persists, seek medical

attention.

[2]19]

Eye Contact

Immediately rinse the eyes
cautiously with plenty of water
for at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Remove
contact lenses if present and
easy to do. Continue rinsing.
Seek immediate medical

attention.

[2]19]

Ingestion

Do NOT induce vomiting.
Rinse the mouth with water.
Never give anything by mouth
to an unconscious person.
Seek immediate medical

attention.

[4]

Spill Response Workflow

The following diagram illustrates the logical workflow for responding to a spill of 2-Methoxy-6-

(methylamino)pyridine.
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Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

Fire-Fighting Measures

2-Methoxy-6-(methylamino)pyridine is a combustible liquid with a flash point of 88 °C (190
°F).[4]

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][4]

Disposal Considerations

Dispose of 2-Methoxy-6-(methylamino)pyridine and its contaminated packaging in
accordance with all applicable federal, state, and local environmental regulations.[4] It is
recommended to contact a licensed professional waste disposal service.[4] This combustible
material may be burned in a chemical incinerator equipped with an afterburner and scrubber.[4]

Toxicological and Ecological Information

The chemical, physical, and toxicological properties of 2-Methoxy-6-(methylamino)pyridine
have not been thoroughly investigated.[4] No components of this product at levels greater than
or equal to 0.1% are identified as probable, possible, or confirmed human carcinogens by
IARC, ACGIH, NTP, or OSHA.[4]

Information on the ecotoxicity of this substance is not readily available. It is crucial to prevent
the product from entering drains or the environment.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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